4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde

• IUPAC Name: 4-[(4-hydroxy-3-methoxy-5-nitrophenyl)methyl]piperazine-1-carbaldehyde
• InChI: InChI=1S/C13H17N3O5/c1-21-12-7-10(6-11(13(12)18)16(19)20)8-14-2-4-15(9-17)5-3-14/h6-7,9,18H,2-5,8H2,1H3
• InChI Key: KQSQWBABNSGIRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)[N+](=O)[O-])CN2CCN(CC2)C=O
• Molecular Formula: C13H17N3O5
• Molecular Weight: 295.29 g/mol

Description

4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde, also known as HONB, is a chemical compound that has been extensively studied for its potential applications in the field of organic chemistry. HONB is a nitrobenzyl derivative that is commonly used as a reagent in the synthesis of peptides, proteins, and other organic molecules. In

Mechanism of Action

The mechanism of action of 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde involves the activation of carboxylic acids and amides through the formation of an intermediate species. This intermediate species is highly reactive and can undergo nucleophilic attack by the amino group of a neighboring molecule, leading to the formation of a peptide bond.
Biochemical and Physiological Effects:
4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde has been shown to have minimal toxicity and does not have any significant physiological effects. However, it is important to note that 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde is a highly reactive compound and should be handled with care in the laboratory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde in laboratory experiments is its high reactivity, which makes it a useful reagent for the synthesis of peptides, proteins, and other organic molecules. However, 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde can be difficult to handle due to its sensitivity to moisture and air, which can lead to degradation and loss of activity.

Future Directions

There are several potential future directions for research involving 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde. One area of interest is the development of new synthetic methods that utilize 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde as a reagent. Another area of interest is the application of 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde in the development of new drugs and therapies, particularly in the field of cancer research. Finally, there is also potential for the use of 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde in the development of new materials with unique properties and applications.

Synthesis Methods

4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde can be synthesized in several ways, but the most common method involves the reaction between 4-hydroxy-3-methoxy-5-nitrobenzyl chloride and piperazine-1-carboxaldehyde in the presence of a base such as triethylamine. The resulting product is purified using column chromatography to obtain pure 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde.

Scientific Research Applications

4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde is widely used in organic chemistry research due to its ability to activate carboxylic acids and amides for peptide bond formation. It is a popular reagent for the synthesis of peptides, proteins, and other organic molecules. 4-(4-hydroxy-3-methoxy-5-nitrobenzyl)-1-piperazinecarbaldehyde has also been used in the development of new drugs and therapies, particularly in the field of cancer research.